Cas no 4023-40-9 (N,1,1-Trimethylboranamine)

N,1,1-Trimethylboranamine structure
N,1,1-Trimethylboranamine structure
Product Name:N,1,1-Trimethylboranamine
CAS No:4023-40-9
MF:C3H10BN
MW:70.9292006492615
CID:2825978
PubChem ID:12560539
Update Time:2025-04-21

N,1,1-Trimethylboranamine Chemical and Physical Properties

Names and Identifiers

    • trimethylaminoborane
    • N,1,1-Trimethylboranamine
    • DTXCID30453383
    • 4023-40-9
    • DTXSID40502573
    • Inchi： 1S/C3H10BN/c1-4(2)5-3/h5H,1-3H3
    • InChI Key： BORTXUKGEOWSPS-UHFFFAOYSA-N
    • SMILES： N(B(C)C)C

Computed Properties

  • Exact Mass: 71.0906295Da
  • Monoisotopic Mass: 71.0906295Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 20.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

N,1,1-Trimethylboranamine Production Method

Production Method 1

4023-40-9 4023-40-9
90993-58-1 90993-58-1
877-07-6 877-07-6
18029-12-4 18029-12-4
Reaction Conditions
1.1 Catalysts: Nickel Solvents: Tetrahydrofuran ;  24 h, 20 °C
Reference
B-Methylated Amine-Boranes: Substituent Redistribution, Catalytic Dehydrogenation, and Facile Metal-Free Hydrogen Transfer Reactions
Stubbs, Naomi E.; et al, Inorganic Chemistry, 2015, 54(22), 10878-10889

Production Method 2

52950-75-1 52950-75-1
593-51-1 593-51-1
4023-40-9 4023-40-9
90993-58-1 90993-58-1
877-07-6 877-07-6
18029-12-4 18029-12-4
Reaction Conditions
1.1 Solvents: Diethyl ether ;  1 h, -78 °C; -78 °C → 20 °C; 18 h, 20 °C
2.1 Catalysts: Nickel Solvents: Tetrahydrofuran ;  24 h, 20 °C
Reference
B-Methylated Amine-Boranes: Substituent Redistribution, Catalytic Dehydrogenation, and Facile Metal-Free Hydrogen Transfer Reactions
Stubbs, Naomi E.; et al, Inorganic Chemistry, 2015, 54(22), 10878-10889

Production Method 3

4023-40-9 4023-40-9
877-07-6 877-07-6
18029-12-4 18029-12-4
Reaction Conditions
1.1 Reagents: Nickel Solvents: Tetrahydrofuran ;  24 h, 20 °C
Reference
B-Methylated Amine-Boranes: Substituent Redistribution, Catalytic Dehydrogenation, and Facile Metal-Free Hydrogen Transfer Reactions
Stubbs, Naomi E.; et al, Inorganic Chemistry, 2015, 54(22), 10878-10889

Production Method 4

52950-75-1 52950-75-1
593-51-1 593-51-1
4023-40-9 4023-40-9
877-07-6 877-07-6
18029-12-4 18029-12-4
Reaction Conditions
1.1 Solvents: Diethyl ether ;  1 h, -78 °C; -78 °C → 20 °C; 18 h, 20 °C
2.1 Reagents: Nickel Solvents: Tetrahydrofuran ;  24 h, 20 °C
Reference
B-Methylated Amine-Boranes: Substituent Redistribution, Catalytic Dehydrogenation, and Facile Metal-Free Hydrogen Transfer Reactions
Stubbs, Naomi E.; et al, Inorganic Chemistry, 2015, 54(22), 10878-10889

N,1,1-Trimethylboranamine Raw materials

N,1,1-Trimethylboranamine Preparation Products

N,1,1-Trimethylboranamine Related Literature

4023-40-9 (N,1,1-Trimethylboranamine) Related Products

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